Cas no 1260609-97-9 ((S)-6-Fluorochroman-4-Amine Hydrochloride)

• Product Name: (S)-6-Fluorochroman-4-Amine Hydrochloride
• CAS No: 1260609-97-9
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD15474861
• CID: 1026660
• PubChem ID: 56973614
• Update Time: 2025-05-19

(S)-6-Fluorochroman-4-Amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-6-fluorochroman Hydrochloride
• (S)-4-Amino-6-fluorochromane Hydrochloride
• (4S)-6-fluoro-3,4-dihydro-2H-chromen-4-amine,hydrochloride
• (S)-6-fluorochroman-4-amine hydrochloride
• WT1206
• (S)-6-Fluoro-chroman-4-ylamine hydrochloride
• (S)-6-Fluorochroman-4-Amine Hydrochloride

• MDL： MFCD15474861
• Inchi： 1S/C9H10FNO.ClH/c10-6-1-2-9-7(5-6)8(11)3-4-12-9;/h1-2,5,8H,3-4,11H2;1H/t8-;/m0./s1
• InChI Key： VHMBQKMHABXVJN-QRPNPIFTSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)[C@H](CCO2)N

Computed Properties

• Exact Mass: 203.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 35.25000
• LogP: 3.11030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (S)-6-Fluorochroman-4-Amine Hydrochloride

Comprehensive Guide to (S)-6-Fluorochroman-4-Amine Hydrochloride (CAS No. 1260609-97-9): Properties, Applications, and Market Insights

(S)-6-Fluorochroman-4-Amine Hydrochloride (CAS No. 1260609-97-9) is a specialized chiral compound with significant potential in pharmaceutical research and fine chemical synthesis. This white to off-white crystalline powder belongs to the chroman class of compounds, characterized by the presence of a fluorine atom at the 6-position and an amine group at the 4-position of the chroman ring system. The (S)-enantiomer configuration gives this molecule unique stereochemical properties that are increasingly sought after in drug discovery programs.

The molecular structure of (S)-6-Fluorochroman-4-Amine HCl features a benzopyran core with strategic substitutions that enhance its biological activity profile. With a molecular formula of C₉H₁₁FNO·HCl and a molecular weight of 203.65 g/mol, this compound has become particularly interesting to medicinal chemists exploring central nervous system (CNS) therapeutics. The fluorine substitution at the 6-position significantly influences the molecule's electronic distribution, potentially enhancing blood-brain barrier penetration - a key consideration in modern neuropharmacological research.

Recent scientific literature indicates growing interest in chiral building blocks like (S)-6-Fluorochroman-4-Amine Hydrochloride for the development of novel therapeutic agents. The compound's structural features make it particularly valuable for creating selective receptor modulators, with potential applications in neurological disorders, cardiovascular diseases, and metabolic conditions. Researchers are particularly intrigued by its potential as a precursor for serotonin receptor ligands, given the structural similarity to known pharmacophores in this class.

The synthesis of (S)-6-Fluorochroman-4-Amine HCl typically involves asymmetric synthesis routes to ensure high enantiomeric purity, often exceeding 98% ee. Advanced purification techniques including chiral chromatography and recrystallization are employed to meet the stringent quality requirements of pharmaceutical applications. Analytical characterization typically combines HPLC, NMR, and mass spectrometry to verify both chemical and chiral purity.

From a commercial perspective, the demand for fluorinated chiral amines like (S)-6-Fluorochroman-4-Amine Hydrochloride has been steadily increasing. Market analysis shows particular growth in the contract research organization (CRO) sector and custom synthesis services. The compound's CAS registry number (1260609-97-9) serves as a unique identifier in global chemical databases and procurement systems, facilitating precise sourcing for research institutions and pharmaceutical developers.

Storage and handling of (S)-6-Fluorochroman-4-Amine Hydrochloride require standard laboratory precautions for amine salts. The material is typically stable at room temperature when protected from moisture and light, with recommended storage in sealed containers under inert atmosphere. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this or any chemical substance.

The pharmacological potential of 6-fluorochroman derivatives continues to attract research attention, particularly in the context of neurodegenerative disease research and psychiatric drug development. Recent patent literature reveals several applications of structurally related compounds as potential treatments for conditions ranging from depression to Parkinson's disease, highlighting the therapeutic relevance of this chemical scaffold.

For researchers considering (S)-6-Fluorochroman-4-Amine Hydrochloride for their projects, several key considerations emerge. The compound's chiral purity is critical for biological studies, as enantiomeric impurities could significantly affect research outcomes. Additionally, the solubility profile (typically soluble in water and polar organic solvents) and stability characteristics should be evaluated for specific experimental conditions. Many suppliers now offer custom synthesis services to provide derivatives or analogs with modified properties for specialized research needs.

Looking ahead, the market for specialty chiral compounds like (S)-6-Fluorochroman-4-Amine HCl is expected to grow in parallel with advances in asymmetric synthesis technologies and increasing demand for enantiomerically pure pharmaceuticals. The development of more efficient synthetic routes and purification methods continues to lower production costs while improving quality, making these sophisticated building blocks more accessible to the broader research community.

In conclusion, (S)-6-Fluorochroman-4-Amine Hydrochloride (CAS 1260609-97-9) represents an important tool in modern medicinal chemistry, offering researchers a versatile chiral scaffold with significant potential for drug discovery. Its unique structural features combine the benefits of fluorination with the stereochemical precision required for developing targeted therapeutics. As the pharmaceutical industry continues to emphasize enantioselective drug development, compounds like this will undoubtedly play an increasingly prominent role in the discovery of next-generation medicines.